Cas no 1804420-20-9 (3-Cyano-6-methyl-2-(trifluoromethyl)phenylacetic acid)

• Product Name: 3-Cyano-6-methyl-2-(trifluoromethyl)phenylacetic acid
• CAS No: 1804420-20-9
• MF: C₁₁H₈F₃NO₂
• MW: 243.181933403015
• CID: 5003330
• Update Time: 2025-08-02

3-Cyano-6-methyl-2-(trifluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-methyl-2-(trifluoromethyl)phenylacetic acid

• Inchi： 1S/C11H8F3NO2/c1-6-2-3-7(5-15)10(11(12,13)14)8(6)4-9(16)17/h2-3H,4H2,1H3,(H,16,17)
• InChI Key： NHNYYIXADHVSHL-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC=C(C)C=1CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 2.4
• Topological Polar Surface Area: 61.1

Additional information on 3-Cyano-6-methyl-2-(trifluoromethyl)phenylacetic acid

Introduction to 3-Cyano-6-methyl-2-(trifluoromethyl)phenylacetic acid (CAS No. 1804420-20-9)

3-Cyano-6-methyl-2-(trifluoromethyl)phenylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1804420-20-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a cyano group, a methyl substituent, and a trifluoromethyl group on a phenylacetic acid backbone, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The structural configuration of 3-Cyano-6-methyl-2-(trifluoromethyl)phenylacetic acid imparts distinct electronic and steric characteristics to the molecule. The presence of the cyano group (-CN) enhances its reactivity in nucleophilic addition reactions, while the trifluoromethyl group (-CF₃) introduces lipophilicity and metabolic stability, which are critical factors in drug design. These features have positioned this compound as a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying and optimizing small molecules with potential therapeutic applications. 3-Cyano-6-methyl-2-(trifluoromethyl)phenylacetic acid has been investigated for its role in various pharmacological pathways. Studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory responses, making it a candidate for further development as an anti-inflammatory agent.

One of the most compelling aspects of 3-Cyano-6-methyl-2-(trifluoromethyl)phenylacetic acid is its versatility as a building block in medicinal chemistry. The combination of functional groups allows for diverse chemical modifications, enabling researchers to tailor its properties for specific biological targets. For instance, the cyano group can be reduced to an amine or converted into other functional moieties, while the trifluoromethyl group can be retained to enhance binding affinity and reduce susceptibility to metabolic degradation.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their improved pharmacokinetic profiles. The trifluoromethyl group in 3-Cyano-6-methyl-2-(trifluoromethyl)phenylacetic acid contributes to its lipophilicity, which is often associated with enhanced oral bioavailability and prolonged half-life. These attributes are particularly valuable in drug development, where optimizing pharmacokinetic properties can significantly impact therapeutic efficacy.

Recent advancements in computational chemistry have also facilitated the study of 3-Cyano-6-methyl-2-(trifluoromethyl)phenylacetic acid. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the molecular level. These studies have provided insights into its potential mechanisms of action and have guided the design of more potent derivatives.

In addition to its pharmaceutical applications, 3-Cyano-6-methyl-2-(trifluoromethyl)phenylacetic acid has shown promise in agrochemical research. Its structural features make it a suitable candidate for developing novel pesticides and herbicides. The ability to modify its functional groups allows for fine-tuning its biological activity, making it adaptable for use in crop protection strategies.

The synthesis of 3-Cyano-6-methyl-2-(trifluoromethyl)phenylacetic acid involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the preparation of intermediates such as 3-cyanobenzoic acid derivatives, followed by functionalization with methyl and trifluoromethyl groups. Advanced synthetic methodologies, including cross-coupling reactions and fluorination techniques, are often employed to achieve high yields and purity.

Quality control and analytical techniques play a crucial role in ensuring the integrity of 3-Cyano-6-methyl-2-(trifluoromethyl)phenylacetic acid throughout its synthesis and application. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly used methods to confirm structural identity and assess purity levels. These analytical tools provide researchers with confidence that their synthetic efforts meet stringent pharmaceutical standards.

The future prospects for 3-Cyano-6-methyl-2-(trifluoromethyl)phenylacetic acid are promising, with ongoing research exploring its potential applications in various fields. As computational methods improve and synthetic techniques evolve, the accessibility of this compound is likely to increase, fostering further innovation in drug discovery and material science.

In conclusion, 3-Cyano-6-methyl-2-(trifluoromethyl)phenylacetic acid (CAS No. 1804420-20-9) represents a significant advancement in organic chemistry with broad implications for pharmaceutical and agrochemical industries. Its unique structural features, combined with its reactivity and versatility, make it a valuable asset for researchers seeking to develop novel biologically active molecules.